Cas no 1353979-30-2 (2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid)

• Product Name: 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid
• CAS No: 1353979-30-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 2160645
• Update Time: 2025-05-20

2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• [Methyl-(1-pyrazin-2-yl-ethyl)-amino]-acetic acid
• 2-(Methyl(1-(pyrazin-2-yl)ethyl)amino)acetic acid
• AM94328
• [methyl-(1-pyrazin-2-ylethyl)amino]acetic acid
• 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid

• Inchi： 1S/C9H13N3O2/c1-7(12(2)6-9(13)14)8-5-10-3-4-11-8/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： GMABIKNQBPYXFE-UHFFFAOYSA-N
• SMILES： OC(CN(C)C(C)C1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 66.3

Additional information on 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid

Introduction to 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid (CAS No. 1353979-30-2)

2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid, also known by its CAS number 1353979-30-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a pyrazine ring and a methyl-substituted ethylamine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid is defined by the following molecular formula: C₉H₁₄N₂O₂. The compound's molecular weight is approximately 186.21 g/mol. Its solubility properties and stability under various conditions are crucial for its use in both laboratory settings and pharmaceutical formulations. Recent studies have shown that this compound exhibits good solubility in water and polar organic solvents, making it suitable for a wide range of applications.

In the realm of medicinal chemistry, 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid has been investigated for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its interaction with specific biological targets, such as enzymes and receptors. For instance, research has demonstrated that this compound can modulate the activity of certain enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

Another significant area of research involves the potential neuroprotective properties of 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid. Studies have shown that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid have also been extensively studied. Research has indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a drug candidate. In particular, its ability to cross the blood-brain barrier (BBB) has been highlighted as a significant advantage for targeting central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential market approval.

In addition to its therapeutic applications, 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid has also been explored for its use in diagnostic imaging. Its unique chemical properties make it a suitable candidate for developing contrast agents that can enhance the visibility of specific tissues or organs during medical imaging procedures such as magnetic resonance imaging (MRI).

The synthesis of 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid involves several well-established chemical reactions, including nucleophilic substitution and amide formation. The synthetic route is highly efficient and scalable, making it feasible for large-scale production in industrial settings. This aspect is crucial for ensuring a consistent supply of the compound for both research and commercial purposes.

In conclusion, 2-{methyl[1-(pyrazin-2-yl)ethyl]amino}acetic acid (CAS No. 1353979-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and potential therapeutic benefits make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases and conditions.